Cas no 2171902-13-7 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171902-13-7
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6178732
• PubChem ID: 165815256
• Update Time: 2025-07-02

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]methyl}-4-methylpentanoic acid
• 2171902-13-7
• EN300-1545343

• Inchi： 1S/C27H34N2O6/c1-17(2)18(12-26(31)32)14-28-25(30)13-19(34-3)15-29-27(33)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24H,12-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： AKTUBVNSASRHOP-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(CC(=O)O)C(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid

Recent Advances in the Study of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid (CAS: 2171902-13-7)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid (CAS: 2171902-13-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxybutanamidomethyl moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The unique chemical properties of this compound make it a promising candidate for various biomedical applications.

Recent studies have focused on elucidating the synthetic pathways and optimization strategies for producing 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid with high purity and yield. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve efficient production. The compound's stability under different physiological conditions has also been investigated, revealing its potential for use in controlled-release formulations and as a linker in prodrug designs.

One of the most notable findings in recent research is the role of this compound in enhancing the bioavailability of peptide-based drugs. The Fmoc group, a well-known protecting group in peptide chemistry, provides stability against enzymatic degradation, while the methoxybutanamidomethyl moiety facilitates improved cellular uptake. These properties have been leveraged in the development of novel drug conjugates, particularly in oncology, where targeted delivery is critical for minimizing off-target effects.

In addition to its applications in drug delivery, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid has shown promise in the field of chemical biology as a tool for studying protein-protein interactions. Its ability to act as a reversible crosslinker has enabled researchers to probe dynamic biological processes with high precision. Recent publications have highlighted its use in mapping protein interaction networks and identifying novel therapeutic targets.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthetic routes and exploring its compatibility with emerging technologies such as nanotechnology and CRISPR-based therapeutics.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidomethyl}-4-methylpentanoic acid (CAS: 2171902-13-7) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical sciences. Its unique structural features and functional properties make it a valuable tool for drug development and biological research. Future studies are expected to further expand its applications and address the current limitations, paving the way for its integration into mainstream therapeutic strategies.